Cas no 2649060-15-9 (Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate
• CAS No: 2649060-15-9
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 5820999
• PubChem ID: 165661695
• Update Time: 2025-06-08

Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate
• EN300-1894544
• 2649060-15-9
• Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate

• Inchi： 1S/C14H24N2O3/c1-14(2,3)19-13(18)16-9-5-7-12(10-16)6-4-8-15-11-17/h12H,4-10H2,1-3H3
• InChI Key： KQGSEODGPUBXMG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCCN=C=O)C1)=O

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate

Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate (CAS No. 2649060-15-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical intermediates, Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate (CAS No. 2649060-15-9) stands out as a versatile compound with significant applications. This piperidine derivative is widely recognized for its role in the synthesis of complex molecules, particularly in drug discovery and material science. Its unique structure, featuring a tert-butyl carbamate group and an isocyanate functionality, makes it a valuable building block for researchers.

The compound's CAS number 2649060-15-9 is a critical identifier for chemists and regulatory bodies, ensuring precise tracking and documentation. As a Boc-protected piperidine derivative, it offers stability and reactivity, which are essential for multi-step synthetic routes. The presence of the isocyanate group allows for further functionalization, enabling the creation of ureas, carbamates, and other derivatives with tailored properties.

Recent trends in organic synthesis highlight the growing demand for high-purity intermediates like Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate. Researchers are increasingly focusing on sustainable and efficient synthetic methods, aligning with the principles of green chemistry. This compound's compatibility with modern catalytic systems and its potential for scalable production make it a topic of interest in academic and industrial settings.

From an analytical perspective, 2649060-15-9 is characterized by advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are paramount for its use in sensitive applications. The tert-butyl group provides steric protection, while the piperidine ring contributes to the molecule's conformational flexibility.

In the context of drug development, Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate serves as a key intermediate for bioactive molecules. Its structural motifs are found in compounds targeting neurological and metabolic disorders, reflecting its relevance in medicinal chemistry. The compound's synthetic utility is further enhanced by its compatibility with parallel synthesis and combinatorial chemistry approaches.

As the scientific community continues to explore novel synthetic pathways, 2649060-15-9 remains a focal point for innovation. Its applications extend beyond pharmaceuticals to include advanced materials and agrochemicals, showcasing its broad utility. With ongoing advancements in process chemistry and catalysis, the future prospects for this compound are promising.

In summary, Tert-butyl 3-(3-isocyanatopropyl)piperidine-1-carboxylate (CAS No. 2649060-15-9) is a cornerstone in modern synthetic chemistry. Its structural features, reactivity, and applications make it indispensable for researchers aiming to push the boundaries of molecular design. Whether in academia or industry, this compound continues to inspire new discoveries and innovations.